5-(3-Fluorobenzoyl)-6-methoxy-4,4-dimethyl-4,5-dihydro-1H-[1,2]dithiolo[3,4-c]quinoline-1-thione
5-(3-Fluorobenzoyl)-6-methoxy-4,4-dimethyl-4,5-dihydro-1H-[1,2]dithiolo[3,4-c]quinoline-1-thione
Brand Name:
Vulcanchem
CAS No.:
332044-10-7
VCID:
VC0407128
InChI:
InChI=1S/C20H16FNO2S3/c1-20(2)17-15(19(25)27-26-17)13-8-5-9-14(24-3)16(13)22(20)18(23)11-6-4-7-12(21)10-11/h4-10H,1-3H3
SMILES:
CC1(C2=C(C3=C(N1C(=O)C4=CC(=CC=C4)F)C(=CC=C3)OC)C(=S)SS2)C
Molecular Formula:
C20H16FNO2S3
Molecular Weight:
417.5g/mol
5-(3-Fluorobenzoyl)-6-methoxy-4,4-dimethyl-4,5-dihydro-1H-[1,2]dithiolo[3,4-c]quinoline-1-thione
CAS No.: 332044-10-7
Main Products
VCID: VC0407128
Molecular Formula: C20H16FNO2S3
Molecular Weight: 417.5g/mol
CAS No. | 332044-10-7 |
---|---|
Product Name | 5-(3-Fluorobenzoyl)-6-methoxy-4,4-dimethyl-4,5-dihydro-1H-[1,2]dithiolo[3,4-c]quinoline-1-thione |
Molecular Formula | C20H16FNO2S3 |
Molecular Weight | 417.5g/mol |
IUPAC Name | (3-fluorophenyl)-(6-methoxy-4,4-dimethyl-1-sulfanylidenedithiolo[3,4-c]quinolin-5-yl)methanone |
Standard InChI | InChI=1S/C20H16FNO2S3/c1-20(2)17-15(19(25)27-26-17)13-8-5-9-14(24-3)16(13)22(20)18(23)11-6-4-7-12(21)10-11/h4-10H,1-3H3 |
Standard InChIKey | OFYWXUUVDCDTJL-UHFFFAOYSA-N |
SMILES | CC1(C2=C(C3=C(N1C(=O)C4=CC(=CC=C4)F)C(=CC=C3)OC)C(=S)SS2)C |
Canonical SMILES | CC1(C2=C(C3=C(N1C(=O)C4=CC(=CC=C4)F)C(=CC=C3)OC)C(=S)SS2)C |
PubChem Compound | 997432 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume